molecular formula C12H18BrNO2S B8324392 N-(1,1-Dimethylpropyl)-4-bromomethylbenzenesulfonamide

N-(1,1-Dimethylpropyl)-4-bromomethylbenzenesulfonamide

Cat. No. B8324392
M. Wt: 320.25 g/mol
InChI Key: VCBFIOJUIHAOLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1,1-Dimethylpropyl)-4-bromomethylbenzenesulfonamide is a useful research compound. Its molecular formula is C12H18BrNO2S and its molecular weight is 320.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(1,1-Dimethylpropyl)-4-bromomethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,1-Dimethylpropyl)-4-bromomethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H18BrNO2S

Molecular Weight

320.25 g/mol

IUPAC Name

4-(bromomethyl)-N-(2-methylbutan-2-yl)benzenesulfonamide

InChI

InChI=1S/C12H18BrNO2S/c1-4-12(2,3)14-17(15,16)11-7-5-10(9-13)6-8-11/h5-8,14H,4,9H2,1-3H3

InChI Key

VCBFIOJUIHAOLN-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 10 g of 4-bromomethylbenzenesulfonyl chloride and 10 ml of triethylamine in 50 ml of toluene is added, dropwise at RT, a solution of 3.2 g of tert-amylamine in 10 ml of toluene, and the mixture is left stirring for 3 hours at RT. Water is then added to the reaction mixture and, after separation by settling, the organic phase is washed with water and dried over Na2SO4, and the solvent is evaporated off under vacuum. The residue is chromatographed on silica, eluting with a DCM/heptane mixture (50/50; v/v). 1 g of the expected product is obtained after crystallization from iso ether, mp=100° C.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
3.2 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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